Cas no 12692-94-3 (8-MOP)

• Product Name: 8-MOP
• CAS No: 12692-94-3
• MF: C₁₂H₈O₄
• MW: 216.19
• CID: 5306370
• PubChem ID: 4114
• Update Time: 2024-03-03

8-MOP Chemical and Physical Properties

Names and Identifiers

• 8-MOP

• Inchi： 1S/C12H8O4/c1-14-12-10-8(4-5-15-10)6-7-2-3-9(13)16-11(7)12/h2-6H,1H3
• InChI Key： QXKHYNVANLEOEG-UHFFFAOYSA-N
• SMILES： C1=COC2=C(C3=C(C=C12)C=CC(=O)O3)OC

Computed Properties

• Exact Mass: 216.04225873g/mol
• Monoisotopic Mass: 216.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• LogP: log Kow = 1.93

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